Cas no 2460740-55-8 (rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans)

• Product Name: rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans
• CAS No: 2460740-55-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD32702743
• CID: 5670506
• PubChem ID: 96555626
• Update Time: 2025-10-05

rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

• 2460740-55-8
• rac-tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate
• EN300-26975924
• Tert-butyl N-methyl-N-[(1R,2R)-2-(methylamino)cyclohexyl]carbamate
• rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans

• MDL： MFCD32702743
• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15(5)11-9-7-6-8-10(11)14-4/h10-11,14H,6-9H2,1-5H3/t10-,11-/m1/s1
• InChI Key： SSLOSKCKBZUWFU-GHMZBOCLSA-N
• SMILES： O(C(C)(C)C)C(N(C)[C@@H]1CCCC[C@H]1NC)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 317.7±31.0 °C(Predicted)
• pka: 10.59±0.40(Predicted)

Additional information on rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans

Introduction to rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans (CAS No. 2460740-55-8)

rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans (CAS No. 2460740-55-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring with specific stereochemistry and a tert-butyl carbamate group. The trans configuration of the cyclohexane ring and the presence of the methylamino substituent contribute to its distinct chemical and biological properties.

The rac designation indicates that the compound is a racemic mixture, containing equal amounts of both enantiomers. This characteristic is crucial for understanding its behavior in biological systems, as enantiomers can exhibit different pharmacological activities and metabolic profiles. The racemic nature of this compound makes it an interesting candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the use of chiral compounds in the development of novel therapeutic agents. rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans has been studied for its potential applications in various therapeutic areas, including neurology and psychiatry. Research has shown that this compound can modulate specific neurotransmitter systems, making it a promising lead for the development of new drugs targeting neurological disorders.

One of the key areas of research involving rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans is its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and other physiological processes. Studies have demonstrated that this compound can act as a serotonin receptor modulator, potentially offering therapeutic benefits for conditions such as depression and anxiety disorders. The ability to modulate serotonin receptors selectively could lead to the development of more effective and safer medications with fewer side effects.

Another important aspect of rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans is its stability and solubility properties. These characteristics are essential for ensuring that the compound can be effectively formulated into various dosage forms, such as tablets, capsules, or injectable solutions. Researchers have reported that this compound exhibits good stability under different conditions, making it suitable for long-term storage and transportation. Additionally, its solubility profile allows for efficient absorption and distribution in the body, which is critical for achieving therapeutic efficacy.

The synthesis of rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans involves several steps that require precise control over reaction conditions to ensure the desired stereochemistry and purity. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. These improvements have facilitated its availability for preclinical and clinical studies, accelerating its progression through the drug development pipeline.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans is still in the early stages of clinical testing, preliminary results have shown promising outcomes. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels. Further studies are underway to assess its pharmacokinetics and pharmacodynamics in larger patient populations.

In addition to its potential therapeutic applications, rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans has also been explored as a tool compound in academic research. Its unique chemical structure makes it an excellent candidate for studying protein-ligand interactions and receptor binding kinetics. Researchers have used this compound to gain insights into the molecular mechanisms underlying various neurological disorders and to identify new targets for drug discovery.

The future prospects for rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans are promising. Ongoing research continues to uncover new aspects of its biological activity and potential applications. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for neurological disorders.

In conclusion, rac-tert-butyl N-methyl-N-(1R,2R)-2-(methylamino)cyclohexylcarbamate, trans (CAS No. 2460740-55-8) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for further investigation and development into new therapeutic agents.